Cas no 633328-51-5 (3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile)

• Product Name: 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile
• CAS No: 633328-51-5
• MF: C₇H₃IN₄
• MW: 270.029992341995
• CID: 1031736
• PubChem ID: 68930672
• Update Time: 2025-05-23

3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile
• 1H-Pyrazolo[3,4-c]pyridine-5-carbonitrile,3-iodo-
• 3-iodo-2H-pyrazolo[3,4-c]pyridine-5-carbonitrile
• O11017
• DB-331344
• DTXSID50739292
• YVOAGDJCUQUGMF-UHFFFAOYSA-N
• 633328-51-5
• SCHEMBL4145448

• Inchi： 1S/C7H3IN4/c8-7-5-1-4(2-9)10-3-6(5)11-12-7/h1,3H,(H,11,12)
• InChI Key： YVOAGDJCUQUGMF-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C#N)N=CC2=NN1

Computed Properties

• Exact Mass: 269.94024g/mol
• Monoisotopic Mass: 269.94024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile

Introduction to 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile (CAS No. 633328-51-5)

3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile, with the CAS number 633328-51-5, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of an iodine atom at the 3-position and a cyano group at the 5-position imparts unique chemical and biological properties to this molecule, making it a valuable scaffold for further research and development.

The chemical structure of 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile is characterized by a fused pyrazole and pyridine ring system, with the iodine substituent enhancing its reactivity and bioavailability. The cyano group, on the other hand, contributes to the compound's stability and electronic properties. These features make it an attractive candidate for various medicinal applications, including as a lead compound in the development of novel drugs.

Recent studies have highlighted the potential of 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile in several therapeutic areas. One notable area is its use as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of kinases, which are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer. The iodine substituent enhances the compound's ability to form stable interactions with target proteins, thereby improving its potency and selectivity.

In addition to its role as an enzyme inhibitor, 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile has shown promise in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Studies have demonstrated that derivatives of this compound can selectively bind to specific GPCRs, potentially leading to new treatments for conditions such as neurological disorders and cardiovascular diseases.

The pharmacological properties of 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile have also been investigated in preclinical models. In vitro assays have shown that it exhibits good solubility and permeability, which are essential for effective drug delivery. Furthermore, its metabolic stability has been evaluated using liver microsomes, indicating that it has favorable pharmacokinetic properties. These findings suggest that 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile has the potential to be developed into a clinically viable drug candidate.

The synthetic accessibility of 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile is another factor contributing to its appeal in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the condensation of 2-amino-6-methylpyridine with an appropriate nitrile followed by iodination at the 3-position. This modular synthesis allows for easy modification of the scaffold to explore different biological activities and optimize pharmacological properties.

In conclusion, 3-Iodo-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile (CAS No. 633328-51-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable biological properties make it an attractive scaffold for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable tool in the quest for novel treatments for various diseases.